4-Aminopyridazine

• IUPAC Name: pyridazin-4-amine
• InChI: InChI=1S/C4H5N3/c5-4-1-2-6-7-3-4/h1-3H,(H2,5,6)
• InChI Key: LUCGBEPEAUHERV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC=C1N
• Molecular Formula: C4H5N3
• DSSTOX Substance ID: DTXSID90305399
• Molecular Weight: 95.10 g/mol
• CAS No.: 20744-39-2

Description

4-Aminopyridazine, also known as 4-Pyridazinamine, is a heterocyclic organic compound with the molecular formula C4H5N3. It belongs to the pyridazine family, characterized by a six-membered ring containing two adjacent nitrogen atoms. This compound is of significant interest due to its diverse applications in medicinal chemistry, agrochemicals, and material science .

Scientific Research Applications

4-Aminopyridazine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It serves as a precursor for the synthesis of biologically active molecules.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the production of agrochemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

Target of Action

4-Aminopyridazine, also known as 4-Pyridazinamine, is a small molecule that has been shown to have a significant impact on neural transmission . The primary target of this compound is the voltage-gated potassium channels . These channels play a crucial role in the regulation of the electrical activity of neurons, and their dysfunction can lead to various neurological disorders .

Mode of Action

This compound acts by inhibiting voltage-gated potassium channels . This inhibition results in the prolongation of action potentials, which in turn leads to an increased release of neurotransmitters . This increased neurotransmitter release enhances neuronal signaling, which can help to augment synaptic transmission and mitigate neurological disorders .

Biochemical Pathways

It is known that the compound’s action on voltage-gated potassium channels can have a significant impact on neuronal signaling . By prolonging action potentials and increasing neurotransmitter release, this compound can enhance the communication between neurons and thus influence various biochemical pathways .

Pharmacokinetics

It is known that the compound has a high bioavailability when administered orally . This suggests that the compound is well absorbed in the gastrointestinal tract and can effectively reach its target sites in the body .

Result of Action

The inhibition of voltage-gated potassium channels by this compound leads to a prolongation of action potentials and an increased release of neurotransmitters . This can result in enhanced neuronal signaling, which can help to improve symptoms in various neurological disorders . For example, in patients with gain-of-function KCNA2-encephalopathy, treatment with this compound led to improvements in gait, ataxia, alertness, cognition, and speech .

Safety and Hazards

4-Aminopyridazine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Biochemical Analysis

Biochemical Properties

4-Aminopyridazine is characterized by weak basicity, a high dipole moment, and robust, dual hydrogen-bonding capacity . These properties contribute to its unique applications in molecular recognition.

Cellular Effects

This compound has been shown to have effects on various types of cells and cellular processes . For example, it has been used as a research tool in characterizing subtypes of the potassium channel

Molecular Mechanism

It is known to exert its effects through interactions with biomolecules, potentially involving enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is limited .

Dosage Effects in Animal Models

In animal models, the effects of this compound have been shown to vary with different dosages . For example, levetiracetam reduced seizure-like event frequency while lacosamide and zonisamide at higher doses completely blocked seizure-like event incidence

Metabolic Pathways

It is known that there is limited metabolism of this compound in humans, with the two major metabolites being 3-hydroxy-4-Aminopyridazine and 3-hydroxy-4-Aminopyridazine sulfate, likely through CYP2E1 pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Aminopyridazine can be synthesized through various methods. One common approach involves the reduction of 4-nitropyridazine. This reduction can be achieved using iron and acetic acid at reflux temperature, yielding this compound in high purity . Another method involves the Hofmann degradation of isonicotinamide, using iodine or alkali metal iodide as catalysts, along with sodium hydroxide or potassium hydroxide and bromine .

Industrial Production Methods: Industrial production of this compound typically follows the reduction of 4-nitropyridazine-N-oxide with iron and mineral acids. This method is preferred due to its high yield and cost-effectiveness. The reaction is carried out under reflux conditions, followed by continuous extraction with diethyl ether .

Chemical Reactions Analysis

Types of Reactions: 4-Aminopyridazine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 4-nitropyridazine.

Reduction: Reduction of 4-nitropyridazine to this compound.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Iron and acetic acid are commonly used for reduction reactions.

Substitution: Reagents such as alkyl halides and acyl chlorides are used for substitution reactions.

Major Products:

Oxidation: 4-Nitropyridazine.

Reduction: this compound.

Substitution: Various substituted pyridazine derivatives.

Comparison with Similar Compounds

4-Aminopyridine: Similar in structure but differs in the position of the amino group.

4-Nitropyridazine: An oxidized form of 4-Aminopyridazine.

Pyridazine: The parent compound of this compound, lacking the amino group.

Uniqueness: this compound is unique due to its specific inhibition of voltage-gated potassium channels, which is not observed in all pyridazine derivatives. This property makes it particularly valuable in neurological research and potential therapeutic applications .

Customer Q & A

Q1: What is the structure of 4-aminopyridazine and how is it typically characterized?

A1: this compound is a heterocyclic aromatic compound. Its molecular formula is C₄H₅N₃ and it has a molecular weight of 95.10 g/mol. The structure has been confirmed using infrared spectroscopy, which demonstrated similarities to 4-aminopyridine, suggesting the presence of the amino-form in both molecules. []

Q2: How does the structure of aminopyridazines influence their reactivity with electrophiles?

A2: Studies have shown that this compound undergoes electrophilic substitution predominantly at the 5-position when in its conjugate acid form. At lower acidity levels, the 3- and 6-positions become more susceptible to exchange via an ylide mechanism. [] Methylation reactions with methyl iodide have revealed that both 1- and 2-methyl derivatives can be formed for this compound. []

Q3: Can you elaborate on the synthetic routes employed for the production of this compound and its derivatives?

A3: Several synthetic pathways have been explored for this compound and its derivatives. One approach involves the use of 3,6-dichloropyridazine as a starting material. This undergoes chlorination to yield 3,4,6-trichloropyridazine, which is subsequently treated with methanol and ammonia to produce 3,6-dichloro-4-aminopyridazine. A final catalytic dechlorination step generates the desired this compound. [] Additionally, this compound-1-oxides can be synthesized by reacting corresponding azides with potassium cyanide followed by acidification. [] A separate study showed that treating 4-nitropyridazine 1-oxide with potassium permanganate in liquid ammonia can also yield the 5-amino-4-nitropyridazine 1-oxide. []

Q4: Have any specific applications for this compound derivatives been identified, particularly in the pharmaceutical or agricultural industries?

A4: Research has identified 3-aminopyridyl ureas with insecticidal activity against the green peach aphid (Myzus persicae). While structurally similar this compound derivatives were also found to be insecticidally active, their potency against other key pests, like the sweetpotato whitefly (Bemisia tabaci), remained limited. [] Furthermore, novel this compound derivatives containing sulfonamide or sulfamide moieties have been synthesized and patented for their potential use as thrombin inhibitors, suggesting potential applications in the development of antithrombotic drugs. []

Q5: Can you provide examples of how this compound is used as a building block in the synthesis of more complex heterocyclic systems?

A5: this compound serves as a crucial precursor for building diverse heterocyclic structures. For instance, reacting 3-hydrazino-4-amino-6-chloropyridazine with formic acid yields 6-chloro-8-amino-s-triazolo[4,5-b]pyridazine through a ring isomerization process. [] Similarly, the reaction of this compound-3-carboxamide with urea produces pyrimido[5,4-c]pyridazine-6,8-dione, highlighting its versatility in accessing novel heterocyclic frameworks. []